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Introduction

AZ0108 is a potent and orally bioavailable inhibitor of Poly (ADP-ribose) polymerase (PARP)
enzymes, specifically targeting PARP1, PARP2, and PARP6.[1] Its mechanism of action
involves the competitive inhibition of the NAD+ binding site of these enzymes.[2] A key
characteristic of AZ0108 is its ability to induce a multipolar spindle phenotype by preventing
centrosome clustering in cancer cells, a feature that can be exploited for therapeutic benefit.[2]
[3] These application notes provide recommended concentrations, detailed protocols for
relevant cellular assays, and a summary of key quantitative data for the effective use of
AZ0108 in a research setting.

Quantitative Data Summary

The following table summarizes the key potency and activity values of AZ0108 from various
enzymatic and cell-based assays.
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Parameter Target/Cell Line Value Reference
IC50 PARP1 <0.03 uM [1]
PARP2 <0.03 pM [1]
PARP6 0.083 uM [1]
PARP3 2.8 uM [1]
TNKS1 3.2 uM [1]
TNKS2 >3 uM [1]
Centrosome
EC50 Declustering (HelLa 0.053 uM [1]
cells)
Cytotoxicity (OCI-LY-
GI50 0.017 pM [1]

19 cells)

Recommended Concentration for Cellular Assays

Based on the available data, a general concentration range of 100 nM to 1 uM is
recommended for most cellular assays.[2] The optimal concentration will depend on the
specific cell type, assay duration, and the endpoint being measured. It is always advisable to
perform a dose-response experiment to determine the optimal concentration for your specific
experimental conditions.

Signaling Pathway and Experimental Workflow
Diagrams
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AZ0108 Mechanism of Action
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Centrosome Declustering Assay Workflow

Workflow

Seed Hel a cells on coverslips

Treat with AZ0108 (e.g., 0-1 uM) for 24-48h

Fix and permeabilize cells

Immunostain for y-tubulin (centrosomes) and a-tubulin (spindles)

Counterstain DNA with DAPI

Image using fluorescence microscopy

Quantify cells with >2 centrosomes
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Cytotoxicity Assay Workflow (OCI-LY-19)

Workflow

Seed OCI-LY-19 cells in 96-well plates

Treat with a dilution series of AZ0108

Incubate for a defined period (e.g., 72h)

Add cell viability reagent (e.g., SYTOX Green)

Measure fluorescence/luminescence

Calculate GI50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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